Cas no 55521-09-0 (2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide)
55521-09-0 structure
Product Name:2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide
CAS No:55521-09-0
MF:C16H10F15NO
MW:517.232757091522
CID:2671444
Update Time:2023-08-06
2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide Chemical and Physical Properties
Names and Identifiers
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- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide
- FXAVFXJPKTXAMG-UHFFFAOYSA-N
- Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-(2-phenylethyl)-
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide #
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- Inchi: 1S/C16H10F15NO/c17-10(18,9(33)32-7-6-8-4-2-1-3-5-8)11(19,20)12(21,22)13(23,24)14(25,26)15(27,28)16(29,30)31/h1-5H,6-7H2,(H,32,33)
- InChI Key: FXAVFXJPKTXAMG-UHFFFAOYSA-N
- SMILES: FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(NCCC1C=CC=CC=1)=O)(F)F)(F)F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 695
- Topological Polar Surface Area: 29.1
2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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